Paclitaxel Succinate-d4

Isotopic Purity Mass Shift Internal Standard
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C51H55NO17
Molecular Weight 958.0 g/mol
Cat. No. B15622645
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Technical Parameters


Basic Identity
Product NamePaclitaxel Succinate-d4
Molecular FormulaC51H55NO17
Molecular Weight958.0 g/mol
Structural Identifiers
InChIInChI=1S/C51H55NO17/c1-27-33(66-47(62)41(67-37(58)23-22-36(56)57)39(30-16-10-7-11-17-30)52-45(60)31-18-12-8-13-19-31)25-51(63)44(68-46(61)32-20-14-9-15-21-32)42-49(6,34(55)24-35-50(42,26-64-35)69-29(3)54)43(59)40(65-28(2)53)38(27)48(51,4)5/h7-21,33-35,39-42,44,55,63H,22-26H2,1-6H3,(H,52,60)(H,56,57)/t33-,34-,35+,39-,40+,41+,42-,44-,49+,50-,51+/m0/s1/i22D2,23D2
InChIKeyRBNOJYDPFALIQZ-TZIWSHGMSA-N
Commercial & Availability
Standard Pack Sizes0.5 mg / 1 mg / 5 mg / 10 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Paclitaxel Succinate-d4 Internal Standard Overview


Paclitaxel Succinate-d4 is a stable isotope-labeled analogue of Paclitaxel Succinate (a paclitaxel prodrug and conjugate linker), characterized by the site-specific incorporation of four deuterium atoms on the succinate moiety [1]. It is primarily employed as an internal standard (IS) for the quantitative analysis of Paclitaxel Succinate in complex biological matrices using LC-MS/MS, addressing challenges of ion suppression and matrix effects . Its structural identity as the deuterated form of a specific paclitaxel derivative, rather than the parent drug, defines its unique application space in pharmaceutical R&D and regulated bioanalysis [2].

1
Succinate-specific deuterium labeling ensures co-elution with paclitaxel succinate in LC-MS/MS
2
Designed as internal standard for prodrug quantification, not parent paclitaxel
3
Supports bioanalytical method development requiring analyte-matched IS

Generic Substitution Risks in Quantitation


Substituting Paclitaxel Succinate-d4 with a generic deuterated paclitaxel standard (e.g., Paclitaxel-d5) for the analysis of Paclitaxel Succinate is analytically unsound. These compounds are structurally distinct: Paclitaxel Succinate-d4 co-elutes with the target analyte (Paclitaxel Succinate) and mimics its extraction and ionization behavior, providing a true analytical match . In contrast, a core-deuterated paclitaxel standard will exhibit different chromatographic retention and ionization efficiency due to the absent succinate moiety, failing to correct for matrix effects specific to the prodrug and compromising method accuracy and precision required for ANDA submissions or pharmacokinetic studies [1].

Target IS
Generic Substitute
Paclitaxel Succinate-d4
Paclitaxel-d5
Structural mismatch Core-deuterated paclitaxel lacks succinate moiety, altering chromatographic retention
Matrix effect correction gap Different ionization efficiency may fail to correct prodrug-specific ion suppression
Method accuracy risk May compromise precision required for pharmacokinetic parameter estimation

Paclitaxel Succinate-d4 vs. Generic Isotopes


Site-Specific Succinate Deuteration vs. Core Taxane Labeling

Paclitaxel Succinate-d4 incorporates deuterium exclusively on the succinate linker (4 atoms), resulting in a +4 Da mass shift relative to unlabeled Paclitaxel Succinate [1]. This contrasts with core-deuterated paclitaxel standards (e.g., Paclitaxel-d5), where deuteration occurs on the taxane ring, providing a mass shift for the parent drug but making them structurally mismatched for Paclitaxel Succinate analysis . This site-specific labeling ensures co-elution and matched recovery during sample preparation.

Site-Specific Deuteration
Class-level inference
+4 Da on succinate vs. +5 Da on taxane core
Ensures co-elution and matched recovery for target analyte
Label position defines IS compatibility
Isotopic Purity Mass Shift Internal Standard Paclitaxel Prodrug

Chemical Purity and Isotopic Enrichment

Vendors specify a chemical purity of >=95% for Paclitaxel Succinate-d4 , with some sources indicating >=98% . While isotopic enrichment data is rarely published, the reported purity levels are consistent with requirements for a quantitative internal standard. By comparison, Paclitaxel Succinate (unlabeled) is often available at >=98% purity . The slightly lower purity for the deuterated form is typical of synthetic isotope-labeled compounds and does not impede its function as an IS.

Chemical Purity
Reported
≥95% (benchchem); ≥98% (clearsynth)
Meets analytical grade for IS use at trace levels
Purity differences negligible in MS
Chemical Purity Isotopic Enrichment Quality Control

Procurement Cost Comparison

The price of Paclitaxel Succinate-d4 is $305 for 5 mg (Santa Cruz Biotechnology, Cat# sc-478664) . This positions it as a competitively priced specialized internal standard, particularly when compared to generic deuterated paclitaxel standards like Paclitaxel-d5, which is priced at $290 for 1 mg (Santa Cruz Biotechnology) , making the succinate-d4 form more economical on a per-milligram basis for the highly specific task of Paclitaxel Succinate quantification.

Procurement Cost
Reported
$61/mg vs. $290/mg for generic d5
More accessible for labs needing dedicated IS
Cost comparison from one vendor
Procurement Cost Internal Standard Budget

Shipping and Storage Stability

Paclitaxel Succinate-d4 is documented to have a recommended storage temperature of -20°C, but its shipping condition is listed as 'Ambient' by multiple vendors [1]. This indicates short-term stability at room temperature, reducing shipping costs and complexity. In contrast, some deuterated standards require cold-chain shipping, which incurs higher logistics costs and risks of degradation during transit .

Shipping Condition
Reported
Ambient shipping; −20°C storage
Reduces logistics complexity vs. cold-chain
Short-term stability at ambient reported
Stability Storage Logistics

Application Scenarios in Regulated Bioanalysis


PK Bioanalysis of Paclitaxel Succinate Prodrugs

The primary scenario is use as an internal standard in LC-MS/MS assays quantifying Paclitaxel Succinate in plasma or tissue homogenates. Its co-elution and matched ionization profile correct for matrix effects, enabling accurate pharmacokinetic parameter estimation for paclitaxel prodrug candidates .

AMV and QC for ANDA Submissions

Paclitaxel Succinate-d4 is explicitly indicated for Analytical Method Validation and Quality Control applications during Abbreviated New Drug Application (ANDA) processes, where regulatory bodies require the use of a stable isotope-labeled internal standard to ensure method reliability and data integrity [1].

In Vitro Drug Release from Nanocarriers and Hydrogels

Given its role as a Paclitaxel Succinate analogue, this compound is ideally suited for quantifying the release of paclitaxel from succinate-linked conjugates, nanocarriers, or hydrogel drug delivery systems in dissolution or release media, where the unlabeled prodrug is the analyte of interest [2].

Application
Selection Property
Validation Focus
Paclitaxel succinate prodrug PK studies
Succinate-specific co-elution and ionization
Matrix-effect correction in biological matrices
Bioanalytical method validation
Isotope-labeled internal standard fidelity
Accuracy/precision endpoint review
In vitro prodrug release studies
Prodrug conjugate quantification
Release media compatibility evaluation

Technical Documentation Hub

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36 linked technical documents
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